Cas no 110073-43-3 (1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione
• CAS No: 110073-43-3
• MF: C₆H₄ClFN₂O₃
• MW: 206.558963775635
• CID: 867769
• Update Time: 2025-05-26

1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroacetyl)-5-fluoropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(chloroacetyl)-5-fluoro- (9CI)
• 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(chloroacetyl)-5-fluoro-
• 1-(CHLOROACETYL)-5-FLUORO-2,4(1H,3H)-PYRIMIDINEDIONE
• AK433458
• 1-(Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H4ClFN2O3/c7-1-4(11)10-2-3(8)5(12)9-6(10)13/h2H,1H2,(H,9,12,13)
• InChI Key： YTFLGHPCLLMJDW-UHFFFAOYSA-N
• SMILES： ClCC(N1C=C(C(NC1=O)=O)F)=O

Computed Properties

• Exact Mass: 204.98169
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: -0.5
• Topological Polar Surface Area: 66.5

Experimental Properties

• PSA: 69.03

Additional information on 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione

Professional Introduction to 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione (CAS No. 110073-43-3)

1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione, identified by its CAS number 110073-43-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrimidine core substituted with both chloroacetyl and fluorine atoms, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural attributes of this compound have garnered considerable attention from researchers exploring novel therapeutic agents.

The chemical structure of 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione encompasses a pyrimidine ring system that is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant molecules. The presence of both chloroacetyl and fluorine substituents introduces distinct reactivity and functionalization possibilities, enabling the compound to serve as a crucial building block in drug discovery and development pipelines.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated pyrimidines due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine into pyrimidine derivatives often leads to more potent and selective drug candidates. Among these derivatives, 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione stands out as a promising precursor for synthesizing small-molecule inhibitors targeting various diseases.

The utility of this compound extends across multiple therapeutic areas. One of the most notable applications is in the development of antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. By modifying the pyrimidine ring with chloroacetyl and fluorine, researchers can fine-tune the pharmacokinetic properties of these analogs, enhancing their therapeutic potential.

2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione has shown promise in the realm of anticancer research. The combination of chloroacetyl and fluorine substituents can influence both the solubility and bioavailability of drug candidates, critical factors for their clinical success. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. These findings highlight the compound's potential as a lead molecule for oncology drug development.

The synthesis of 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play pivotal roles in constructing the desired molecular framework.

The impact of fluorine substitution on the biological activity of pyrimidine derivatives cannot be overstated. Fluorine atoms can modulate electronic properties, lipophilicity, and metabolic stability, all of which are critical determinants of drug efficacy. In the case of 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione, the fluorine atom at the 5-position contributes to enhanced binding affinity to target proteins, thereby improving therapeutic outcomes.

Ongoing research efforts are focused on expanding the chemical space explored by this compound. By leveraging computational chemistry and high-throughput screening techniques, scientists are identifying novel derivatives with improved pharmacological profiles. These studies aim to uncover new therapeutic applications and refine existing ones by optimizing key structural features.

The role of 1-(2-Chloroacetyl)-5-fluoropyrimidine-2,4(1H,3H)-dione

In conclusion, 1-() - (cas no110073-43-3) represents a valuable asset in modern pharmaceutical research due to its unique structural features and broad applicability across various therapeutic domains. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development pipelines aimed at addressing unmet medical needs.) - (cas no110073-43-3) represents a valuable asset in modern pharmaceutical research due to its unique structural features and broad applicability across various therapeutic domains. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development pipelines aimed at addressing unmet medical needs.) - (cas no110073-43-3) represents a valuable asset in modern pharmaceutical research due to its unique structural features and broad applicability across various therapeutic domains. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development pipelines aimed at addressing unmet medical needs.) - (cas no110073-43-3) represents a valuable asset i